Cas no 1899146-09-8 (3-{3-(dimethylamino)methyl-4-methoxyphenyl}prop-2-en-1-amine)

• Product Name: 3-{3-(dimethylamino)methyl-4-methoxyphenyl}prop-2-en-1-amine
• CAS No: 1899146-09-8
• MF: C₁₃H₂₀N₂O
• MW: 220.310703277588
• CID: 6566704
• PubChem ID: 117314817
• Update Time: 2025-06-09

3-{3-(dimethylamino)methyl-4-methoxyphenyl}prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-{3-(dimethylamino)methyl-4-methoxyphenyl}prop-2-en-1-amine
• EN300-1752550
• 1899146-09-8
• 3-{3-[(dimethylamino)methyl]-4-methoxyphenyl}prop-2-en-1-amine

• Inchi： 1S/C13H20N2O/c1-15(2)10-12-9-11(5-4-8-14)6-7-13(12)16-3/h4-7,9H,8,10,14H2,1-3H3/b5-4+
• InChI Key： WMGJCXIYLTXQQU-SNAWJCMRSA-N
• SMILES： O(C)C1C=CC(/C=C/CN)=CC=1CN(C)C

Computed Properties

• Exact Mass: 220.157563266g/mol
• Monoisotopic Mass: 220.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.5Ų

Additional information on 3-{3-(dimethylamino)methyl-4-methoxyphenyl}prop-2-en-1-amine

Recent Advances in the Study of 3-{3-(dimethylamino)methyl-4-methoxyphenyl}prop-2-en-1-amine (CAS: 1899146-09-8)

The compound 3-{3-(dimethylamino)methyl-4-methoxyphenyl}prop-2-en-1-amine (CAS: 1899146-09-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development and biomedical research.

One of the key areas of investigation has been the synthesis and optimization of 3-{3-(dimethylamino)methyl-4-methoxyphenyl}prop-2-en-1-amine. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for its application in preclinical and clinical studies. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity.

Pharmacological studies have revealed that 3-{3-(dimethylamino)methyl-4-methoxyphenyl}prop-2-en-1-amine exhibits potent activity in modulating specific biological targets. For instance, it has been shown to interact with neurotransmitter receptors, suggesting potential applications in neurological disorders. Additionally, its anti-inflammatory and antioxidant properties have been explored, highlighting its versatility as a therapeutic agent. These findings are supported by in vitro and in vivo experiments, which demonstrate its efficacy and safety profile.

Recent research has also delved into the mechanistic aspects of this compound. Molecular docking studies and computational modeling have provided insights into its binding interactions with target proteins, elucidating the structural basis for its biological activity. These studies are instrumental in guiding the design of derivatives with enhanced potency and selectivity, paving the way for the development of next-generation therapeutics.

In conclusion, the ongoing research on 3-{3-(dimethylamino)methyl-4-methoxyphenyl}prop-2-en-1-amine (CAS: 1899146-09-8) underscores its potential as a valuable tool in chemical biology and drug discovery. The compound's unique properties and diverse applications make it a promising candidate for further investigation. Future studies should focus on optimizing its pharmacokinetic and pharmacodynamic profiles, as well as exploring its therapeutic potential in various disease models.